![molecular formula C9H8BrF3O B3317273 1-(2-Bromoethyl)-3-(trifluoromethoxy)benzene CAS No. 958027-93-5](/img/structure/B3317273.png)
1-(2-Bromoethyl)-3-(trifluoromethoxy)benzene
Overview
Description
1-(2-Bromoethyl)-3-(trifluoromethoxy)benzene, also known as 2-Bromo-3-trifluoromethoxybenzene, is a type of organic compound belonging to the class of benzene derivatives. It is a colorless liquid with a sweet odor and a boiling point of 138-140°C. It has a molecular formula of C8H7BrF3O and a molecular weight of 248.07 g/mol. This compound has a wide range of applications in scientific research, due to its unique properties such as its low volatility, low toxicity, and its ability to act as a catalyst for certain reactions.
Scientific Research Applications
Aryne Route to Naphthalenes
Schlosser and Castagnetti (2001) explored the reactivity of 1-bromo-2-(trifluoromethoxy)benzene and its analogs towards lithium diisopropylamide (LDA), leading to the formation of phenyllithium intermediates. These intermediates were used in further transformations to produce 1- and 2-(trifluoromethoxy)naphthalenes through aryne intermediates. This study demonstrates the utility of bromo(trifluoromethoxy)benzene derivatives in synthesizing complex aromatic compounds with potential applications in materials science and pharmaceuticals (Schlosser & Castagnetti, 2001).
Trifluoromethoxylation of Aliphatic Substrates
Marrec et al. (2010) presented a novel method for the trifluoromethoxylation of aliphatic substrates using 2,4‐dinitro(trifluoromethoxy)benzene under microwave irradiation. This method highlights the potential for using bromoethyl and trifluoromethoxy benzene derivatives in introducing trifluoromethoxy groups into various substrates, enhancing their properties for pharmaceutical and agrochemical applications (Marrec et al., 2010).
properties
IUPAC Name |
1-(2-bromoethyl)-3-(trifluoromethoxy)benzene | |
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InChI |
InChI=1S/C9H8BrF3O/c10-5-4-7-2-1-3-8(6-7)14-9(11,12)13/h1-3,6H,4-5H2 | |
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InChI Key |
RZHWLCIKYSVRGJ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)CCBr | |
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Molecular Formula |
C9H8BrF3O | |
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Molecular Weight |
269.06 g/mol | |
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Product Name |
1-(2-Bromoethyl)-3-(trifluoromethoxy)benzene |
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